Cas no 54584-22-4 (2-Methyl-1H-indol-6-ol)

2-Methyl-1H-indol-6-ol is a substituted indole derivative with a hydroxyl group at the 6-position and a methyl group at the 2-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. Its structural features make it valuable for derivatization and functionalization, enabling the development of compounds with tailored properties. The hydroxyl group enhances reactivity for further modifications, while the methyl group can influence steric and electronic effects. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage are recommended to maintain stability.
2-Methyl-1H-indol-6-ol structure
2-Methyl-1H-indol-6-ol structure
Product Name:2-Methyl-1H-indol-6-ol
CAS No:54584-22-4
MF:C9H9NO
MW:147.173862218857
MDL:MFCD09800477
CID:821923
PubChem ID:14878596
Update Time:2025-05-28

2-Methyl-1H-indol-6-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1H-indol-6-ol
    • 6-Hydroxy-2-methylindole
    • 1H-Indol-6-ol,2-methyl
    • 2-methyl-1H-indole-6-ol
    • 2-Methyl-6-hydroxyindol
    • 2-methyl-indol-6-ol
    • 6-Hydroxy-2-methyl-1H-indole
    • 6-hydroxy-2-methyl indole
    • AK105293
    • PubChem19945
    • 1H-Indol-6-ol, 2-methyl-
    • JKIGVFLHAJUPCP-UHFFFAOYSA-N
    • 7904AB
    • FCH834454
    • SB14898
    • AX8109307
    • AB0076495
    • ST24040813
    • DTXSID20564957
    • Q-101964
    • 54584-22-4
    • DB-031766
    • DS-3353
    • SCHEMBL93623
    • AKOS006237648
    • CS-W007113
    • SY060241
    • MFCD09800477
    • MDL： MFCD09800477
    • Inchi： 1S/C9H9NO/c1-6-4-7-2-3-8(11)5-9(7)10-6/h2-5,10-11H,1H3
    • InChI Key： JKIGVFLHAJUPCP-UHFFFAOYSA-N
    • SMILES： OC1C=CC2C=C(C)NC=2C=1

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • PSA: 36.02000
  • LogP: 2.18190

2-Methyl-1H-indol-6-ol Security Information

2-Methyl-1H-indol-6-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-1H-indol-6-ol Pricemore >>

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